Cas no 429678-85-3 (Gibberellin A14)

• Product Name: Gibberellin A14
• CAS No: 429678-85-3
• MF: C₂₀H₂₈O₅
• MW: 348.433326721191
• CID: 1059668
• PubChem ID: 443451
• Update Time: 2025-10-20

Gibberellin A14 Chemical and Physical Properties

Names and Identifiers

• Giberellin A14
• (1α,2β,4aα,4bβ,10β)-2-Hydroxy-1,4a-dimethyl-8-methylenegibbane-1, 10-dicarboxylic acid
• (1R,2S,3S,4S,5S,8S,9S,12R)-5-hydroxy-4,8-dimethyl-13-methylidenetetracyclo[10.2.1.01,9.03,8]pentadecane-2,4-dicarboxylic acid
• AKOS040734846
• 2beta-hydroxy-1beta,4a-dimethyl-8-methylidene-4aalpha,4bbeta-gibbane-1alpha,10beta-dicarboxylic acid
• NCGC00380833-01_C20H28O5_Gibbane-1,10-dicarboxylic acid, 2-hydroxy-1,4a-dimethyl-8-methylene-, (1alpha,2beta,4aalpha,4bbeta,10beta)-
• NCGC00380833-01
• DTXSID90332089
• ent-3alpha-hydroxygibberell-16-ene-7,9-dioic acid
• (1R,2S,3S,4S,5S,8S,9S,12R)-5-hydroxy-4,8-dimethyl-13-methylidenetetracyclo[10.2.1.0(1,9).0(3,8)]pentadecane-2,4-dicarboxylic acid
• GA14
• Q27110160
• CHEBI:29588
• 429678-85-3
• SCHEMBL16499754
• Gibberellin A14
• 4955-22-0
• 2beta-Hydroxy-1beta,4aalpha-dimethyl-8-methylenegibbane-1alpha,10beta-dicarboxylic acid
• gibberellin 14
• LMPR0104170015

• Inchi： 1S/C20H28O5/c1-10-8-20-9-11(10)4-5-12(20)18(2)7-6-13(21)19(3,17(24)25)15(18)14(20)16(22)23/h11-15,21H,1,4-9H2,2-3H3,(H,22,23)(H,24,25)/t11-,12+,13+,14-,15+,18+,19-,20+/m1/s1
• InChI Key： NJEWNTGSXKRWKA-MJPABCAUSA-N
• SMILES： O[C@H]1CC[C@]2(C)[C@@H]([C@@]1(C(=O)O)C)[C@H](C(=O)O)[C@]13CC(=C)[C@H](CC[C@H]12)C3

Computed Properties

• Exact Mass: 348.19367399g/mol
• Monoisotopic Mass: 348.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 516.7±50.0 °C at 760 mmHg
• Flash Point: 280.4±26.6 °C
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

Gibberellin A14 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Gibberellin A14

Recent Advances in Gibberellin A14 (429678-85-3) Research: A Comprehensive Review

Gibberellin A14 (GA14), a diterpenoid compound with the CAS number 429678-85-3, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. As a member of the gibberellin family, GA14 plays a crucial role in plant growth and development, but its potential applications in human health and medicine are now being explored. This research brief aims to synthesize the latest findings on GA14, focusing on its biosynthesis, biological activities, and therapeutic potential.

Recent studies have elucidated the biosynthetic pathway of GA14, highlighting its unique structural features and the enzymes involved in its production. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize GA14 and its derivatives. These studies have provided valuable insights into the compound's stability, solubility, and reactivity, which are critical for its potential pharmaceutical applications.

In the realm of biological activities, GA14 has demonstrated promising effects in modulating cellular processes. For instance, research has shown that GA14 can influence cell proliferation and differentiation, making it a potential candidate for regenerative medicine. Additionally, its anti-inflammatory and antioxidant properties have been investigated, with preliminary results suggesting its utility in treating chronic inflammatory diseases. These findings are supported by in vitro and in vivo studies, which have employed various models to assess GA14's efficacy and safety.

One of the most exciting developments in GA14 research is its potential as a therapeutic agent. Recent preclinical studies have explored its use in cancer therapy, where GA14 has shown the ability to inhibit tumor growth and induce apoptosis in cancer cells. The compound's mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways. Furthermore, GA14's low toxicity profile in normal cells enhances its appeal as a potential anticancer drug.

Despite these promising findings, challenges remain in the development of GA14-based therapies. Issues such as bioavailability, pharmacokinetics, and large-scale production need to be addressed to translate laboratory findings into clinical applications. Ongoing research is focused on optimizing GA14's formulation and delivery methods to overcome these hurdles. Collaborative efforts between academia and industry are essential to accelerate the development of GA14-derived pharmaceuticals.

In conclusion, Gibberellin A14 (429678-85-3) represents a fascinating area of research with significant potential in chemical biology and medicine. The latest studies underscore its diverse biological activities and therapeutic applications, paving the way for future investigations. As research progresses, GA14 may emerge as a valuable tool in addressing unmet medical needs, particularly in oncology and regenerative medicine. This brief highlights the importance of continued exploration and investment in GA14 research to unlock its full potential.